1-(5-Chlorothiophene-2-carbonyl)piperidine-3-carboxylic acid
Overview
Description
“1-(5-Chlorothiophene-2-carbonyl)piperidine-3-carboxylic acid” is a chemical compound with the molecular formula C11H12ClNO3S . It has a molecular weight of 273.74 . The compound is stored at room temperature and appears in the form of an oil .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H12ClNO3S/c12-9-2-1-8(17-9)10(14)13-5-3-7(4-6-13)11(15)16/h1-2,7H,3-6H2,(H,15,16) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.
Physical And Chemical Properties Analysis
The compound is an oil at room temperature . It has a molecular weight of 273.74 . More specific physical and chemical properties such as melting point, boiling point, and solubility may be found in specialized chemical databases or literature.
Scientific Research Applications
Regioselective Synthesis and Heterocyclic Compounds
A study by Verma et al. (2009) demonstrates the regioselective synthesis of novel spiropyrrolidines through 1,3-dipolar cycloaddition reactions involving benzo[b]thiophene-2,3-dione and piperidine 2-carboxylic acid. These compounds may serve as precursors for thiophenic drugs, highlighting their potential in pharmacological applications Verma et al., 2009.
Synthesis for Metabolic Studies
Nakatsuka et al. (1979) achieved the synthesis of a novel neuroleptic agent labeled with carbon-14 at the carbonyl position, showcasing the compound's use in metabolic studies. This process involves complex organic synthesis techniques, indicating the chemical's utility in studying drug metabolism Nakatsuka et al., 1979.
Metal–Organic Hybrid Materials
Research by Ahmad et al. (2012) on the synthesis of three-dimensional coordination polymers using a carboxylate-based flexible ligand (related to piperidine carboxylic acid) reveals applications in developing materials with specific magnetic properties. These findings can contribute to advancements in material science, particularly in creating magnetic materials Ahmad et al., 2012.
Safety and Hazards
The compound has been classified with the signal word “Warning” and is associated with the following hazard statements: H302, H315, H319, H335 . These codes correspond to specific hazards: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) .
properties
IUPAC Name |
1-(5-chlorothiophene-2-carbonyl)piperidine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO3S/c12-9-4-3-8(17-9)10(14)13-5-1-2-7(6-13)11(15)16/h3-4,7H,1-2,5-6H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSMLISLHEQSZDM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=CC=C(S2)Cl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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